Cas no 1806056-90-5 (6-Fluoro-2,3-bis(trifluoromethyl)benzaldehyde)

• Product Name: 6-Fluoro-2,3-bis(trifluoromethyl)benzaldehyde
• CAS No: 1806056-90-5
• MF: C₉H₃F₇O
• MW: 260.108347177505
• CID: 4963963
• Update Time: 2023-08-24

6-Fluoro-2,3-bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-fluorobenzaldehyde
• 6-Fluoro-2,3-bis(trifluoromethyl)benzaldehyde

• Inchi： 1S/C9H3F7O/c10-6-2-1-5(8(11,12)13)7(4(6)3-17)9(14,15)16/h1-3H
• InChI Key： LGEPJSARQMTSEL-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C=CC=1C(F)(F)F)F)(F)F

Computed Properties

• Exact Mass: 260.00721185 g/mol
• Monoisotopic Mass: 260.00721185 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.11
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1